Cas no 114717-05-4 (L-Proline,3-hydroxy-5-methyl-, (2a,3a,5a)- (9CI))
114717-05-4 structure
Product Name:L-Proline,3-hydroxy-5-methyl-, (2a,3a,5a)- (9CI)
CAS No:114717-05-4
MF:C6H11NO3
MW:145.156441926956
CID:130432
PubChem ID:13891970
Update Time:2025-04-19
L-Proline,3-hydroxy-5-methyl-, (2a,3a,5a)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- L-Proline,3-hydroxy-5-methyl-, (2a,3a,5a)- (9CI)
- L-Proline, 3-hydroxy-5-methyl-, (2alpha,3alpha,5alpha)- (9CI)
- AKOS006355704
- (2S,3R,5S)-3-Hydroxy-5-methylpyrrolidine-2-carboxylic acid
- 114717-05-4
- (2S,3R,5S)-3-Hydroxy-5-methylpyrrolidine-2-carboxylicacid
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- Inchi: 1S/C6H11NO3/c1-3-2-4(8)5(7-3)6(9)10/h3-5,7-8H,2H2,1H3,(H,9,10)/t3-,4+,5-/m0/s1
- InChI Key: RVIGBNHLNBRMFX-LMVFSUKVSA-N
- SMILES: O[C@H]1[C@@H](C(=O)O)N[C@@H](C)C1
Computed Properties
- Exact Mass: 145.07393
- Monoisotopic Mass: 145.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6A^2
- XLogP3: -2.4
Experimental Properties
- PSA: 69.56
L-Proline,3-hydroxy-5-methyl-, (2a,3a,5a)- (9CI) Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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